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Compound of Interest

Compound Name: AZ-628

Cat. No.: B1684355

St. Louis, MO — Researchers and drug development professionals utilizing the potent Raf
kinase inhibitor AZ-628 must adhere to strict disposal procedures to ensure personnel safety
and environmental compliance. Due to its classification as a hazardous substance, improper
disposal of AZ-628 can pose significant risks. This guide provides essential, step-by-step
instructions for the safe handling and disposal of AZ-628, aligning with general laboratory
safety standards and hazardous waste regulations.

AZ-628 is categorized as toxic if swallowed, a skin and eye irritant, and may cause respiratory
irritation. Therefore, adherence to safety protocols is paramount throughout the handling and
disposal process.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably
within a chemical fume hood. Appropriate personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1684355?utm_src=pdf-interest
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/product/b1684355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications

Eye Protection Safety Goggles Chemical splash goggles
Hand Protection Gloves Chemical-resistant (e.g., nitrile)
Body Protection Lab Coat Standard laboratory coat

Recommended if not in a fume

Respiratory Respirator hood
00

Step-by-Step Disposal Protocol for AZ-628

This protocol is designed to guide laboratory personnel in the safe disposal of AZ-628 waste,
including pure compound, contaminated labware, and solutions.

1. Waste ldentification and Segregation:

e Hazardous Waste Determination: All materials contaminated with AZ-628 must be treated as
hazardous waste. This includes, but is not limited to:

o

Unused or expired AZ-628 powder.

[¢]

Solutions containing AZ-628.

[¢]

Contaminated labware (e.g., pipette tips, vials, flasks).

o

Spill cleanup materials.

e Segregation: Do not mix AZ-628 waste with other waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) department. Keep it separate
from non-hazardous trash and other chemical waste types to prevent dangerous reactions.

2. Waste Accumulation and Storage:

o Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting AZ-628 waste. The container must have a secure, tight-fitting lid.
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o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "AZ-628," and a description of the contents (e.g., "Solid Waste," "Aqueous
Solution™).

o Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)
within the laboratory. This area should be away from general traffic and clearly marked.

3. Disposal of Empty Containers:

« Empty containers that held AZ-628 must also be managed as hazardous waste.

o Triple-rinse the container with a suitable solvent.

o Collect the rinsate and dispose of it as hazardous waste.

« Atfter triple-rinsing, deface the original label, and dispose of the container according to your
institution's guidelines for hazardous waste containers.

4. Scheduling Waste Pickup:

e Once the waste container is full or has reached the maximum allowable accumulation time
as per institutional policy, contact your EHS department to schedule a pickup.

o Ensure all required documentation is completed accurately, detailing the contents of the
waste container.

5. Spill Management:

¢ In the event of a spill, evacuate the immediate area and alert your supervisor and EHS
department.

e If trained and equipped, clean the spill using a spill kit.

All materials used for spill cleanup must be collected and disposed of as hazardous waste.

Experimental Protocol Workflow for Waste
Management
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The following diagram illustrates the general workflow for managing chemical waste in a
laboratory setting, applicable to the disposal of AZ-628.
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General workflow for laboratory chemical waste management.

Decision Workflow for Empty Container Disposal

This diagram outlines the decision-making process for the disposal of empty containers that
have held hazardous chemicals like AZ-628.
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Decision workflow for empty chemical container disposal.

 To cite this document: BenchChem. [Proper Disposal of AZ-628: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684355#az-628-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1684355?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684355#az-628-proper-disposal-procedures
https://www.benchchem.com/product/b1684355#az-628-proper-disposal-procedures
https://www.benchchem.com/product/b1684355#az-628-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

